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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268 Get Quote

Essential Safety and Handling Guide for N-Acetyl-L-
tyrosine ethyl ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of N-
Acetyl-L-tyrosine ethyl ester. The following procedural steps are designed to ensure the safe

execution of laboratory operations involving this chemical.

N-Acetyl-L-tyrosine ethyl ester is not classified as a hazardous substance or mixture

according to Regulation (EC) No 1272/2008.[1][2] However, the toxicological properties of this

material have not been fully investigated.[3] Therefore, it is prudent to handle it with care,

taking appropriate precautions to avoid contact and inhalation of the powder form.

Engineering Controls and Work Practices
To minimize exposure, the following engineering controls and work practices are

recommended:

Ventilation: Whenever possible, handle N-Acetyl-L-tyrosine ethyl ester powder in a well-

ventilated area. For procedures that may generate dust, such as weighing or transferring, it

is best practice to work within a chemical fume hood or a ventilated balance enclosure.[1][2]

Handling Procedures:
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Avoid creating dust during handling.[1][2]

Use a scoop or spatula for transferring the powder instead of pouring it, which can

generate airborne particles.

Keep the container tightly closed when not in use.[1][2]

Clean up spills promptly by sweeping or shoveling the material into a suitable, closed

container for disposal.[1][2] Avoid dry sweeping which can create dust; wet cleaning

methods are preferable.

Hygiene: Wash hands thoroughly after handling the chemical, even if gloves have been

worn.[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling N-Acetyl-L-
tyrosine ethyl ester:

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles that are

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

[2]

Hand Protection: Chemical-resistant gloves are essential to prevent skin contact.[1][2][4]

Nitrile gloves are a common and suitable choice for handling fine chemical powders. Always

inspect gloves before use and use proper glove removal technique to avoid skin contact with

the outer surface of the glove.[1][2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure.[1] For tasks with a higher risk of dust generation, a disposable coverall may be

considered.

Respiratory Protection: In situations where dust generation is unavoidable and engineering

controls are not sufficient to minimize exposure, a NIOSH-approved N95 or P3 particulate

respirator may be necessary.[1][4] The use of respiratory protection should be based on a

risk assessment of the specific procedure.
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First Aid Measures
In case of accidental exposure, follow these first aid procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1][2][3]

After Skin Contact: Wash the affected area with soap and plenty of water.[1][2] Remove

contaminated clothing.

After Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution.[1]

[2][3]

After Swallowing: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person.[1][2][3]

In all cases of significant exposure or if symptoms persist, seek medical attention.

Storage and Disposal
Storage: Store N-Acetyl-L-tyrosine ethyl ester in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.

Disposal: Dispose of waste material and contaminated packaging in accordance with local,

state, and federal regulations. Offer surplus and non-recyclable solutions to a licensed

disposal company.[1] Do not allow the product to enter drains.[1][2]
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Storage and

Inspection
Safety glasses Nitrile gloves Lab coat

Not generally

required

Weighing and

Transferring (in a

fume hood or

ventilated

enclosure)

Safety glasses or

goggles
Nitrile gloves Lab coat

Not generally

required

Weighing and

Transferring (on

an open bench)

Chemical safety

goggles
Nitrile gloves Lab coat

Recommended

(N95 or P3)

Preparing

Solutions

Chemical safety

goggles
Nitrile gloves Lab coat

Not generally

required

Cleaning Spills
Chemical safety

goggles
Nitrile gloves

Lab coat or

coverall

Recommended

(N95 or P3)
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Workflow for Safe Handling of N-Acetyl-L-tyrosine ethyl ester

Preparation

Handling

Post-Handling

Start: Identify need to handle N-Acetyl-L-tyrosine ethyl ester

Conduct Risk Assessment
(Quantity, Procedure, Location)

Select Appropriate PPE
(Refer to Summary Table)

Don Personal Protective Equipment

Perform Handling Operation
(Weighing, Transferring, etc.)

Spill Occurs?

Follow Spill Cleanup Procedure

Yes

Decontaminate Work Area
(Wet Wipe)

No

Doff PPE Correctly

Dispose of Waste and Contaminated PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of N-Acetyl-L-tyrosine ethyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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